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Introduction

ML190 (PubChem CID: 44665680) is a potent and selective antagonist of the Kappa Opioid
Receptor (KOR), a G-protein coupled receptor involved in modulating mood, stress, pain, and
reward pathways.[1][2] Unlike mu-opioid receptor agonists that are associated with euphoria
and high abuse potential, activation of the KOR by its endogenous ligand, dynorphin, often
produces aversive, dysphoric states.[1] Consequently, the development of KOR antagonists
like ML190 is a promising therapeutic strategy for treating stress-related disorders, including
major depressive disorder (MDD), anxiety, and substance use disorders.[3][4]

These application notes provide a comprehensive overview of the preclinical administration of
ML190, focusing on its established mechanism of action as a KOR antagonist. It is important to
note that while the topic of interest included the Unfolded Protein Response (UPR), extensive
literature review found no direct evidence linking ML190 to the IRE1a-XBP1 signaling pathway
of the UPR. Therefore, all protocols and data are presented in the context of KOR antagonism.
Due to the absence of published in vivo studies detailing specific administration protocols for
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ML190, the following sections provide generalized, yet detailed, methodologies based on
standard practices for selective KOR antagonists in preclinical research.

Quantitative Data Summary

Quantitative data for ML190 is currently limited to in vitro characterization. The tables below
summarize the available data for ML190 and provide a template for the types of data that
would be generated in preclinical in vivo studies.

Table 1: In Vitro Characterization of ML190

Receptor
Parameter Value Assay Type Reference
Target
ICso0 120 nM Human KOR [B-arrestin Assay [1]
Ki (Binding Radioligand
. 129 nM Human KOR o [2]
Affinity) Binding
Ki (Binding Radioligand
o 1585 nM Human MOR o [2]
Affinity) Binding
Ki (Binding Radioligand
o 1443 nM Human DOR o [2]
Affinity) Binding
>267-fold for
Selectivity KOR over MOR - - [1]

and DOR

Table 2: Representative Preclinical Pharmacokinetics of a KOR Antagonist (Example Data)

No specific pharmacokinetic data for ML190 has been published. This table serves as an
example.
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AUCo-24 Bioavail
Paramet Dose Cmax .
Route Tmax (h)  (ng-him  tif2 (h) ability
er (mglkg) (ng/mL)
L) (%)
Compou
v 1 1500 0.08 2100 2.5 100
nd X
Compou
PO 10 450 1.0 3150 3.0 15
nd X

Table 3: Representative Preclinical Efficacy of a KOR Antagonist (Example Data)

No specific efficacy data for ML190 has been published. This table provides an example from a
relevant preclinical model.

Preclinical Dose Primary

Species Treatment Result
Model (mgl/kg, IP) Outcome
Forced Swim ) Immobility

Mouse Vehicle - i 150 + 10
Test Time (s)
Forced Swim Immobility

Mouse Compound Y 10 ] 95+8
Test Time (s)
Forced Swim Immobility

Mouse CompoundY 30 ] 70 + 7**
Test Time (s)
p <0.05; *p <
0.01 vs.
Vehicle

Signaling Pathways and Experimental Workflows
Kappa Opioid Receptor (KOR) Signaling Pathway
ML190 acts as an antagonist at the Kappa Opioid Receptor. This diagram illustrates the

canonical signaling cascade initiated by the binding of the endogenous agonist, Dynorphin, and
how an antagonist like ML190 blocks this activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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